Cas no 400084-81-3 (2-methylbut-3-yn-2-yl N-{1-[(2,6-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridin-3-yl}carbamate)

• Product Name: 2-methylbut-3-yn-2-yl N-{1-[(2,6-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridin-3-yl}carbamate
• CAS No: 400084-81-3
• MF: C₁₈H₁₆Cl₂N₂O₃
• MW: 379.237242698669
• CID: 5811225
• PubChem ID: 3758768
• Update Time: 2025-05-25

2-methylbut-3-yn-2-yl N-{1-[(2,6-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridin-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2-methylbut-3-yn-2-yl N-{1-[(2,6-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridin-3-yl}carbamate
• Carbamic acid, [1-[(2,6-dichlorophenyl)methyl]-1,2-dihydro-2-oxo-3-pyridinyl]-, 1,1-dimethyl-2-propynyl ester (9CI)
• 400084-81-3
• Oprea1_051495
• 1,1-dimethyl-2-propynyl N-[1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinyl]carbamate
• AKOS005097035
• 2-methylbut-3-yn-2-yl N-[1-[(2,6-dichlorophenyl)methyl]-2-oxopyridin-3-yl]carbamate
• 6E-531

• Inchi： 1S/C18H16Cl2N2O3/c1-4-18(2,3)25-17(24)21-15-9-6-10-22(16(15)23)11-12-13(19)7-5-8-14(12)20/h1,5-10H,11H2,2-3H3,(H,21,24)
• InChI Key： XQWSRDWTPMEDDY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C#C)(=O)NC1=CC=CN(CC2=C(Cl)C=CC=C2Cl)C1=O

Computed Properties

• Exact Mass: 378.0537978g/mol
• Monoisotopic Mass: 378.0537978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 528.8±50.0 °C(Predicted)
• pka: 8.06±0.20(Predicted)

Additional information on 2-methylbut-3-yn-2-yl N-{1-[(2,6-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridin-3-yl}carbamate

Research Brief on 2-methylbut-3-yn-2-yl N-{1-[(2,6-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridin-3-yl}carbamate (CAS: 400084-81-3)

In recent years, the compound 2-methylbut-3-yn-2-yl N-{1-[(2,6-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridin-3-yl}carbamate (CAS: 400084-81-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and pyridinone structural motifs, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological targets. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

The synthesis of 2-methylbut-3-yn-2-yl N-{1-[(2,6-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridin-3-yl}carbamate involves a multi-step process that includes the introduction of the 2,6-dichlorophenylmethyl group and the carbamate functionality. Recent studies have optimized this synthetic route to improve yield and purity, which is critical for subsequent biological testing. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structural integrity of the compound.

Mechanistically, this compound has been shown to interact with specific enzymes and receptors, although the exact targets remain under investigation. Preliminary data suggest that it may inhibit certain kinases or modulate inflammatory pathways, making it a candidate for further development in oncology or autoimmune diseases. In vitro studies have demonstrated its efficacy in cell-based assays, with notable activity at micromolar concentrations. However, further optimization is required to enhance its potency and selectivity.

Preclinical evaluations of 2-methylbut-3-yn-2-yl N-{1-[(2,6-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridin-3-yl}carbamate have revealed promising pharmacokinetic properties, including reasonable bioavailability and metabolic stability. Toxicology studies indicate a manageable safety profile, although dose-dependent effects have been observed in animal models. These findings underscore the need for additional studies to assess its therapeutic window and potential side effects.

In conclusion, 2-methylbut-3-yn-2-yl N-{1-[(2,6-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridin-3-yl}carbamate represents a promising scaffold for drug development. Its unique chemical structure and preliminary biological activity warrant further investigation to elucidate its full therapeutic potential. Future research should focus on target identification, structure-activity relationship (SAR) studies, and advanced preclinical testing to advance this compound toward clinical trials.